Cas no 82998-18-3 (1H-Imidazole-1-carboxylic acid 1-methylethyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid 1-methylethyl ester
• CAS No: 82998-18-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1118420
• PubChem ID: 329765932
• Update Time: 2025-04-20

1H-Imidazole-1-carboxylic acid 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid 1-methylethyl ester
• isopropyl 1H-imidazole-1-carboxylate
• Heller-Sarpong reagent
• IPImC
• Imidazole-1-carboxylic acid isopropyl ester
• Isopropyl imidazolecarbamate
• 82998-18-3
• SCHEMBL2451086
• propan-2-yl imidazole-1-carboxylate
• Isopropyl 1H-imidazole-1-carboxylate #
• Isopropyl 1H-imidazole-1-carboxylate, 95%
• MFCD21336269
• 1H-Imidazolecarboxylic acid-, (1-methylethyl) ester
• F71522
• CHEMBL3594495
• ISOPROPYL IMIDAZOLE-1-CARBOXYLATE
• DB-334330

• MDL： MFCD21336269
• Inchi： 1S/C7H10N2O2/c1-6(2)11-7(10)9-4-3-8-5-9/h3-6H,1-2H3
• InChI Key： UAILNBAKJABHNQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC=C1)=O)C(C)C

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.098 g/mL at 25 °C
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.467

1H-Imidazole-1-carboxylic acid 1-methylethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles